N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(2-naphthyloxy)acetamide

• IUPAC Name: N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C22H19N3O3/c1-15-5-4-8-18(11-15)22-24-21(28-25-22)13-23-20(26)14-27-19-10-9-16-6-2-3-7-17(16)12-19/h2-12H,13-14H2,1H3,(H,23,26)
• InChI Key: DMRRIBGIWNIOKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CNC(=O)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H19N3O3
• Molecular Weight: 373.4 g/mol

Description

N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(2-naphthyloxy)acetamide, also known as LSN2463359, is a novel compound that has shown potential in various scientific research applications.

Mechanism of Action

The mechanism of action of N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(2-naphthyloxy)acetamide involves the inhibition of specific enzymes and receptors involved in various cellular processes. For example, this compound inhibits the activity of the enzyme histone deacetylase, which is involved in regulating gene expression and cell proliferation. This compound also binds to the receptor PPAR-alpha, which is involved in regulating lipid metabolism and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell proliferation, the reduction of amyloid-beta plaques in the brain, and the reduction of pro-inflammatory cytokines. This compound has also been shown to improve cognitive function and reduce the symptoms of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(2-naphthyloxy)acetamide in lab experiments is its specificity for certain enzymes and receptors, which allows for targeted inhibition and analysis of specific cellular processes. However, one limitation of using this compound in lab experiments is its limited availability and high cost, which may restrict its use in certain research settings.

Future Directions

There are several future directions for the research and development of N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(2-naphthyloxy)acetamide. One direction is the further investigation of its potential in cancer research, including its efficacy in combination with other cancer treatments. Another direction is the development of this compound as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders. Additionally, further research is needed to explore the potential of this compound in the treatment of inflammatory diseases and other conditions.

Synthesis Methods

N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(2-naphthyloxy)acetamide was synthesized using a multi-step process that involved the reaction of 3-(3-methylphenyl)-1,2,4-oxadiazole-5-carbaldehyde with 2-(2-naphthyloxy)acetic acid in the presence of a coupling agent. The resulting product was then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(2-naphthyloxy)acetamide has shown potential in various scientific research applications, including the treatment of cancer, Alzheimer's disease, and inflammation. In cancer research, this compound has been shown to inhibit the growth of tumor cells by targeting specific enzymes involved in cancer cell proliferation. In Alzheimer's disease research, this compound has been shown to improve cognitive function and reduce the accumulation of amyloid-beta plaques in the brain. In inflammation research, this compound has been shown to reduce the production of pro-inflammatory cytokines and improve the symptoms of inflammatory diseases.